![molecular formula C15H9Cl2N3O2 B2583076 2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide CAS No. 880791-74-2](/img/structure/B2583076.png)
2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide, also known as DCPOB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
- 2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide serves as an intermediate in organic synthesis. Researchers use it to create more complex molecules due to its versatile reactivity and functional groups. The compound’s unique structure allows for diverse modifications, making it valuable in drug development and materials science .
- Scientists investigate the compound’s potential as an anti-inflammatory and analgesic agent. Its structural features may interact with biological targets involved in pain and inflammation pathways. Preliminary studies have shown promising results, but further research is needed to validate its efficacy .
- Indole derivatives play a crucial role in plant growth regulation. Although not directly related to the compound, understanding its interactions with indole pathways could provide insights into plant hormone signaling. Researchers explore its effects on plant growth, stress responses, and crop yield .
- The hexafluoropropoxy group in the compound contributes to its hydrophobic nature. Researchers utilize this property for surface modification, creating water-repellent coatings or functionalizing materials. Applications range from self-cleaning surfaces to biomedical implants .
- The compound contains an imidazole ring, which is significant in medicinal chemistry. Imidazoles appear in various drugs due to their diverse pharmacological activities. Researchers study the compound’s imidazole moiety for potential drug design or optimization .
- Fluorinated compounds like this one are valuable in positron emission tomography (PET) imaging. Researchers label them with radioactive isotopes (e.g., fluorine-18) to visualize specific biological processes in vivo. The compound’s fluorine atoms enhance PET signal sensitivity .
Organic Synthesis Intermediates
Anti-Inflammatory and Analgesic Research
Plant Growth Regulation
Materials Science and Surface Modification
Imidazole Chemistry
Biological Imaging Probes
properties
IUPAC Name |
2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2N3O2/c16-10-6-7-11(12(17)8-10)15(21)18-14-13(19-22-20-14)9-4-2-1-3-5-9/h1-8H,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXXNETJXULZOEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NON=C2NC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dichloro-N-(4-phenyl-1,2,5-oxadiazol-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.